Cas no 497182-61-3 (Tris(4-((1-naphthyl)phenylamino)phenyl)amine)
497182-61-3 structure
Product Name:Tris(4-((1-naphthyl)phenylamino)phenyl)amine
CAS No:497182-61-3
MF:C66H48N4
MW:897.114135742188
CID:932722
PubChem ID:16184078
Update Time:2025-04-19
Tris(4-((1-naphthyl)phenylamino)phenyl)amine Chemical and Physical Properties
Names and Identifiers
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- Tris(4-((1-naphthyl)phenylamino)phenyl)amine
- 4-N-naphthalen-1-yl-1-N,1-N-bis[4-(N-naphthalen-1-ylanilino)phenyl]-4-N-phenylbenzene-1,4-diamine
- DB-065539
- 185690-39-5
- 4,4',4'-Tris(N-(naphthalen-1-yl)-N-phenyl-amino)-
- 4,4',4'-Tris(N-(naphthalen-1-yl)-N-phenyl-amino)triphenylamine
- MFCD01310679
- AKOS005145699
- TRIS-(4-((1-NAPHTHYL)PHENYLAMINO)PHENYL)AMINE
- 4,4',4''-tris-[N-(1-naphtyl)-N-(phenylamino)]triphenylamine
- A847566
- 497182-61-3
- 1T-NATA
- Tris[4-(1-naphthylphenylamino)phenyl]amine
- 1-TNATA
- DTXSID90583256
- 4,4',4''-tris(n-(1-naphthyl)-n-phenyl-amino)-triphenylamine
- N1-(Naphthalen-1-yl)-N4,N4-bis(4-(naphthalen-1-yl(phenyl)amino)phenyl)-N1-phenylbenzene-1,4-diamine
- SCHEMBL65361
- N~1~-(Naphthalen-1-yl)-N~4~,N~4~-bis{4-[(naphthalen-1-yl)(phenyl)amino]phenyl}-N~1~-phenylbenzene-1,4-diamine
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- Inchi: 1S/C66H48N4/c1-4-25-52(26-5-1)68(64-34-16-22-49-19-10-13-31-61(49)64)58-43-37-55(38-44-58)67(56-39-45-59(46-40-56)69(53-27-6-2-7-28-53)65-35-17-23-50-20-11-14-32-62(50)65)57-41-47-60(48-42-57)70(54-29-8-3-9-30-54)66-36-18-24-51-21-12-15-33-63(51)66/h1-48H
- InChI Key: CRHRWHRNQKPUPO-UHFFFAOYSA-N
- SMILES: N(C1C=CC(=CC=1)N(C1C=CC=CC=1)C1=CC=CC2C=CC=CC1=2)(C1C=CC(=CC=1)N(C1C=CC=CC=1)C1=CC=CC2C=CC=CC1=2)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1=CC=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 896.38800
- Monoisotopic Mass: 896.38789755g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 70
- Rotatable Bond Count: 12
- Complexity: 1360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 18.6
- Topological Polar Surface Area: 13Ų
Experimental Properties
- PSA: 12.96000
- LogP: 19.02540
Tris(4-((1-naphthyl)phenylamino)phenyl)amine Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
497182-61-3 (Tris(4-((1-naphthyl)phenylamino)phenyl)amine) Related Products
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